Cas no 2680731-69-3 (tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate
• CAS No: 2680731-69-3
• MF: C₉H₁₄IN₃O₂
• MW: 323.130834102631
• CID: 5680495
• PubChem ID: 142535406
• Update Time: 2025-05-22

tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680731-69-3
• EN300-26676924
• tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate

• Inchi： 1S/C9H14IN3O2/c1-9(2,3)15-8(14)11-7-6(10)5-13(4)12-7/h5H,1-4H3,(H,11,12,14)
• InChI Key： JFAIWIXEWJUZAC-UHFFFAOYSA-N
• SMILES： IC1=CN(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.01307g/mol
• Monoisotopic Mass: 323.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 2680731-69-3)

The compound tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 2680731-69-3) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo-substituted pyrazole core and a tert-butyl carbamate group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and crop protection formulations, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate is its versatility in cross-coupling reactions, particularly in palladium-catalyzed processes. This aligns with the broader demand for efficient synthetic methodologies in organic chemistry. The presence of the iodo substituent at the 4-position of the pyrazole ring enhances its reactivity, making it a preferred choice for constructing complex heterocyclic systems. Such systems are often explored in the development of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges.

From an industrial perspective, the compound's stability under various conditions has made it a subject of interest for process optimization studies. Manufacturers and R&D teams frequently inquire about scalable synthesis routes for tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate, reflecting the need for cost-effective production methods. Recent advancements in flow chemistry and catalytic systems have further amplified its relevance, as these technologies promise higher yields and reduced environmental impact—a priority in modern green chemistry initiatives.

The compound's role in bioconjugation strategies has also garnered attention, particularly in the field of proteomics and diagnostic reagent development. Its ability to serve as a molecular scaffold for labeling biomolecules ties into the expanding market for targeted therapies and imaging agents. This application is frequently highlighted in discussions about personalized healthcare, a trending topic in both academic and commercial sectors.

Quality control and analytical characterization of tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate remain critical areas of focus. Analytical chemists often search for optimized HPLC methods and spectroscopic data (e.g., NMR, MS) to ensure batch consistency. The compound's distinct spectral signatures, attributed to its iodine atom and carbamate moiety, facilitate its identification in complex mixtures—a feature valuable for metabolite profiling studies in drug development pipelines.

In summary, tert-butyl N-(4-iodo-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 2680731-69-3) represents a multifaceted tool for researchers addressing contemporary challenges in life sciences and material innovation. Its structural features and reactivity profile continue to inspire novel applications, from small-molecule probes to functional materials, ensuring its enduring relevance in scientific discourse.